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Compound of Interest

Compound Name: Diethyl acetylmalonate

CAS No.: 570-08-1

Cat. No.: B1295209

Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential, immediate safety and logistical

information for the use of Diethyl acetylmalonate, ensuring that your work is conducted with

the highest standards of safety and precision.

Chemical Profile and Hazards

Diethyl acetylmalonate is a combustible liquid that can cause serious eye irritation.[1] It is

also harmful to aquatic life.[1] Understanding its physical and chemical properties is the first

step toward safe handling.
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Property Value Source

CAS Number 105-53-3 [2]

Molecular Formula C₇H₁₂O₄ [2][3]

Molecular Weight 160.17 g/mol

Appearance Colorless liquid [3]

Boiling Point 199°C [3]

Flash Point 85°C (closed cup) [3]

Density 1.06 g/cm³ (at 20°C) [3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Diethyl
acetylmalonate to minimize exposure and ensure personal safety.

PPE Category Specification Rationale

Eye/Face Protection
Safety goggles with side

shields.[4]

Protects against splashes and

vapors that can cause serious

eye irritation.[1]

Skin Protection

Chemical-resistant gloves

(tested according to EN 374)

and a laboratory coat.[4][5]

Prevents skin contact, which

can cause redness and

irritation.[3]

Respiratory Protection

Generally not required with

adequate ventilation. A filter

respirator for organic vapors is

recommended for spills or in

poorly ventilated areas.[3][5][6]

Protects against inhalation of

vapors, which may cause

coughing.[3]

Operational Plan: From Receipt to Disposal
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A systematic approach to handling Diethyl acetylmalonate is crucial for laboratory safety. The

following workflow outlines the key steps for its use and disposal.

Workflow for Handling Diethyl Acetylmalonate

Preparation

Handling & Use

Cleanup & Disposal

Inspect Container

Don PPE

If intact

Prepare Work Area

Dispense Chemical

Perform Experiment

Close Container

Decontaminate Work Area

Dispose of Waste

Doff PPE

Wash Hands
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Safe Handling Workflow

Experimental Protocols

1. Preparation:

Inspect Container: Before use, visually inspect the container for any signs of damage or

leaks.

Don PPE: Put on all required personal protective equipment as specified in the table above.

Prepare Work Area: Ensure the work area is clean and well-ventilated.[5][6] Remove all

sources of ignition as Diethyl acetylmalonate is a combustible liquid.[1][3][6] Keep spill

control materials, such as sand or inert absorbent, readily available.[3][6]

2. Handling and Use:

Dispense Chemical: Carefully dispense the required amount of Diethyl acetylmalonate.

Avoid generating vapors.

Perform Experiment: Conduct the experimental procedure, being mindful of potential

incompatibilities with strong oxidants, acids, and bases.[6]

Close Container: Tightly close the container immediately after use to prevent the release of

vapors.

3. Cleanup and Disposal:

Decontaminate Work Area: Clean and decontaminate the work area thoroughly.

Dispose of Waste: Dispose of unused Diethyl acetylmalonate and any contaminated

materials as hazardous waste in accordance with local, regional, and national regulations.[4]

Do not empty into drains.[4][5] Contaminated packaging should be treated as hazardous

waste.[4]
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Doff PPE: Remove personal protective equipment in the correct order to avoid cross-

contamination.

Wash Hands: Wash hands thoroughly with soap and water after handling the chemical.[1]

Emergency Procedures

In the event of an accidental exposure or spill, follow these procedures immediately:

Exposure/Spill Scenario First Aid / Spill Response

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, holding the eyelids open.[4][6]

Seek medical attention if irritation persists.[1][3]

[7]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water.[3]

[6]

Inhalation

Move the affected person to fresh air and allow

them to rest.[3][7] Seek medical attention if you

feel unwell.[3]

Ingestion

Rinse the mouth with water.[6][7] Do not induce

vomiting.[7] Seek immediate medical attention.

[6]

Spill

Evacuate the area and ensure adequate

ventilation.[5] Remove all sources of ignition.[5]

[6] Contain the spill using an inert absorbent

material (e.g., sand, diatomaceous earth) and

collect it in a suitable, closed container for

disposal.[3][4][6] Do not let the chemical enter

drains or waterways.[3][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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